Cas no 2172074-31-4 (4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol)

• Product Name: 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol
• CAS No: 2172074-31-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6217510
• PubChem ID: 165865389
• Update Time: 2025-10-23

4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol
• EN300-1631392
• 2172074-31-4
• 4-[1-(hydroxymethyl)cyclopentyl]piperidin-4-ol

• Inchi： 1S/C11H21NO2/c13-9-10(3-1-2-4-10)11(14)5-7-12-8-6-11/h12-14H,1-9H2
• InChI Key： MJJOGOTYXNMBHN-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(CO)CCCC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol

Comprehensive Overview of 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol (CAS No. 2172074-31-4): Properties, Applications, and Market Insights

4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol (CAS 2172074-31-4) is a specialized cyclopentylpiperidine derivative gaining attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a hydroxymethylcyclopentyl moiety with a piperidin-4-ol backbone, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis and as a precursor for bioactive molecules targeting neurological pathways.

The molecular structure of 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol offers exceptional stereochemical complexity, making it valuable for developing enantioselective catalysts and pharmaceutical intermediates. Current studies focus on its potential in creating novel CNS-active compounds, with particular interest in its ability to modulate neurotransmitter systems. The compound's dual hydroxyl functionality provides multiple sites for chemical modification, enabling diverse derivatization strategies that are being explored in medicinal chemistry programs worldwide.

In the context of green chemistry trends, 2172074-31-4 has shown promise as a sustainable alternative to traditional organic synthesis intermediates. Its balanced lipophilicity-hydrophilicity profile makes it particularly useful for developing biocompatible materials and drug delivery systems. Recent patent literature reveals growing interest in this compound for prodrug development, especially for compounds requiring blood-brain barrier penetration.

The synthetic accessibility of 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol has improved significantly with advancements in catalytic cyclization techniques. Modern flow chemistry approaches have enabled more efficient production of this pharmacophore, addressing previous challenges in stereocontrol during synthesis. These developments coincide with increasing demand for chiral pool compounds in the pharmaceutical industry, where 2172074-31-4 is emerging as a valuable scaffold for fragment-based drug design.

Analytical characterization of CAS 2172074-31-4 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to ensure stereochemical purity. The compound's crystalline properties have been studied extensively, with particular attention to its polymorphic forms – a critical consideration for pharmaceutical formulation development. Recent studies have explored its solid-state stability under various environmental conditions, providing valuable data for storage and handling protocols.

Market analysis indicates growing interest in 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol among contract research organizations and specialty chemical suppliers. The compound's versatility as a molecular building block aligns with current trends in fragment-based drug discovery and diversity-oriented synthesis. Several custom synthesis providers now offer 2172074-31-4 in various quantities, with options for isotope-labeled versions to support metabolic studies and tracer applications.

From a regulatory perspective, 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol currently falls into the category of research chemicals with no significant restrictions. However, researchers should monitor evolving chemical control regulations, especially concerning precursor chemicals in various jurisdictions. Proper safety data sheets and handling procedures should always be consulted when working with this compound, following standard laboratory safety protocols.

The future outlook for CAS 2172074-31-4 appears promising, with potential applications extending beyond pharmaceuticals into advanced materials and catalysis. Ongoing research explores its use in creating metal-organic frameworks and as a ligand for asymmetric catalysis. As synthetic methodologies continue to advance, 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol is poised to become an increasingly important intermediate in both academic and industrial settings.

For researchers considering 2172074-31-4 for their projects, several key factors should be evaluated: the compound's solubility profile in various solvents, its stability under different pH conditions, and optimal purification methods. Recent publications have demonstrated successful applications of this chiral scaffold in creating selective enzyme inhibitors, highlighting its potential in targeted therapy development.

In conclusion, 4-1-(hydroxymethyl)cyclopentylpiperidin-4-ol (CAS 2172074-31-4) represents an exciting chemical entity with diverse applications in modern chemistry and drug development. Its unique structural features and growing accessibility position it as a valuable tool for researchers working in medicinal chemistry, catalysis, and material science. As synthetic and analytical technologies continue to evolve, we anticipate seeing expanded applications and novel derivatives based on this versatile molecular framework.